Cas no 21090-30-2 (3'-O-Acetylthymidine)

• Product Name: 3'-O-Acetylthymidine
• CAS No: 21090-30-2
• MF: C₁₂H₁₆N₂O₆
• MW: 284.265243530273
• MDL: MFCD00056059
• CID: 825282
• PubChem ID: 464365
• Update Time: 2025-05-20

3'-O-Acetylthymidine Chemical and Physical Properties

Names and Identifiers

• 3'-ACETYLTHYMIDINE
• 3’-O-ACETYLTHYMIDINE
• 3'-acetatethyMidine
• 3'-O-acethyl thymidine
• 3'-O-acetyl-2'-deoxythyMidine
• 3'-O-ACETYLTHYMIDINE
• 3'-O-Ac-thymidine
• Thymidine 3'-acetate
• C12H16N2O6
• 3'-O-Ac-T
• IRFKBRPHBYCMQU-IVZWLZJFSA-N
• 5277AH
• BDBM50375420
• [(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] acetate
• [(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl] acetate
• (2R，3S，5R)-2-(Hydroxymethyl)-5-(5-methyl-2，4-dioxo-3，4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl acetate
• AC-32259
• G77712
• (2R,3S,5R)-2-(HYDROXYMETHYL)-5-(5-METHYL-2,4-DIOXO-3H-PYRIMIDIN-1-YL)OXOLAN-3-YL ACETATE
• Thymidine, 3'-acetate
• SCHEMBL265600
• CHEMBL266234
• MFCD00056059
• 21090-30-2
• 3'-O-Acetylthymidine

• MDL： MFCD00056059
• Inchi： 1S/C12H16N2O6/c1-6-4-14(12(18)13-11(6)17)10-3-8(19-7(2)16)9(5-15)20-10/h4,8-10,15H,3,5H2,1-2H3,(H,13,17,18)
• InChI Key： IRFKBRPHBYCMQU-UHFFFAOYSA-N
• SMILES： CC(OC1C(CO)OC(N2C(=O)NC(=O)C(C)=C2)C1)=O

Computed Properties

• Exact Mass: 284.10100
• Monoisotopic Mass: 284.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.7
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• PSA: 110.62000
• LogP: -0.94350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 3'-O-Acetylthymidine

Comprehensive Analysis of 3'-O-Acetylthymidine (CAS No. 21090-30-2): Properties, Applications, and Industry Trends

3'-O-Acetylthymidine (CAS 21090-30-2), a chemically modified nucleoside derivative, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as Acetylthymidine or 3'-OAT, serves as a critical intermediate in the synthesis of nucleotide analogs and prodrugs. Its acetyl group at the 3'-position enhances stability and bioavailability, making it a valuable tool in drug development pipelines.

Recent advancements in antiviral research and cancer therapeutics have spotlighted modified nucleosides like 3'-O-Acetylthymidine. With growing interest in personalized medicine and targeted drug delivery, researchers are exploring how this compound's properties can improve the efficacy of nucleoside-based drugs. The compound's role in RNA synthesis inhibition mechanisms has also become a hot topic in biotech forums and academic publications.

From a chemical perspective, 3'-O-Acetylthymidine exhibits remarkable solubility characteristics in polar solvents, which is crucial for formulation development. Its molecular weight of 298.27 g/mol and precise structural configuration allow for selective interactions with biological targets. Laboratories frequently utilize this compound in HPLC purification processes and mass spectrometry studies, particularly when investigating metabolic pathways of nucleotide analogs.

The pharmaceutical industry's shift toward green chemistry practices has influenced the synthesis methods for 3'-O-Acetylthymidine. Modern protocols emphasize catalyst optimization and waste reduction, addressing common search queries about environmentally friendly synthesis of nucleoside derivatives. These developments align with the broader sustainability trends in chemical manufacturing while maintaining the compound's high purity standards (typically >98%).

Quality control of 3'-O-Acetylthymidine involves rigorous spectroscopic verification, including NMR and IR analysis, topics frequently searched by analytical chemists. The compound's storage stability under controlled conditions (-20°C) and handling precautions are often discussed in research protocols and material safety guidelines. These practical considerations are essential for laboratories working with nucleoside chemistry.

Emerging applications in diagnostic probe development and molecular labeling techniques have expanded the utility of 3'-O-Acetylthymidine beyond traditional drug synthesis. Its compatibility with click chemistry reactions makes it valuable for creating bioconjugates, a trending topic in chemical biology circles. Researchers are particularly interested in how the acetyl protecting group can be selectively removed under mild conditions.

The global market for specialized nucleosides like 3'-O-Acetylthymidine reflects the growing demand for precision therapeutics. Industry reports indicate increased procurement by CDMO organizations and research institutions, especially in regions with strong biopharmaceutical sectors. This aligns with search trends showing heightened interest in custom synthesis services and bulk pharmaceutical intermediates.

From a regulatory standpoint, 3'-O-Acetylthymidine complies with major pharmacopeia standards, though researchers should verify specific compliance requirements for their applications. The compound's patent landscape and intellectual property considerations frequently appear in professional discussions, particularly regarding its use in novel drug formulations.

Future research directions may explore the compound's potential in epigenetic modulation and gene silencing technologies, areas generating substantial interest in biomedical research. The precise structure-activity relationship of 3'-O-Acetylthymidine derivatives remains an active area of investigation, with computational molecular modeling playing an increasingly important role.

For laboratories considering 3'-O-Acetylthymidine for their projects, understanding its chromatographic behavior and derivatization potential is crucial. Technical queries about column selection for purification or analytical method development frequently appear in scientific literature and online forums dedicated to nucleoside chemistry.